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Compound of Interest

Compound Name: Ethyl pyridin-2-ylcarbamate

Cat. No.: B189548 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl pyridin-2-ylcarbamate is a chemical compound utilized in various research and

development applications. Due to its classification as a substance harmful if swallowed and a

suspected carcinogen, stringent safety and handling protocols are imperative to minimize

exposure and ensure the well-being of laboratory personnel. This technical guide provides a

comprehensive overview of the known hazards, safety precautions, and handling procedures

for Ethyl pyridin-2-ylcarbamate. It includes detailed information on physical and chemical

properties, toxicity, personal protective equipment, engineering controls, spill management, and

waste disposal. The aim is to equip researchers, scientists, and drug development

professionals with the necessary knowledge to handle this compound safely within a laboratory

setting.

Hazard Identification and Classification
Ethyl pyridin-2-ylcarbamate is classified as a hazardous substance. The primary routes of

exposure are inhalation, ingestion, and skin contact.

GHS Hazard Classification:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.
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Carcinogenicity (Category 1B), H350: May cause cancer.[1]

Skin Irritation (Category 2), H315: Causes skin irritation.

Eye Irritation (Category 2A), H319: Causes serious eye irritation.

Specific target organ toxicity — single exposure (Category 3), Respiratory system, H335:

May cause respiratory irritation.

Signal Word: Danger

Hazard Pictograms:

alt text

alt text

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H350: May cause cancer.[1]

Precautionary Statements:

Prevention:

P201: Obtain special instructions before use.

P202: Do not handle until all safety precautions have been read and understood.

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.
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P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.

Response:

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for

breathing.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.

P308 + P313: IF exposed or concerned: Get medical advice/attention.

Storage:

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.

Physical and Chemical Properties
A summary of the known physical and chemical properties of Ethyl pyridin-2-ylcarbamate is

provided below.
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Property Value Reference

Molecular Formula C₈H₁₀N₂O₂ [2]

Molecular Weight 166.18 g/mol [2]

Appearance
White to off-white crystalline

powder

Melting Point 48-50 °C (118-122 °F)

Boiling Point 182-184 °C (360-363 °F)

Solubility Soluble in water. [3]

Vapor Pressure Not available

Density Not available

Flash Point Not available

Auto-ignition Temperature Not available

Toxicological Information
The primary toxicological concerns for Ethyl pyridin-2-ylcarbamate are its acute oral toxicity

and its carcinogenicity.
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Toxicity Endpoint Value Species Reference

Acute Oral LD50
300 - 2000 mg/kg (for

similar carbamates)
Rat [4]

Acute Dermal LD50
> 5000 mg/kg (for

similar carbamates)
Rat [4]

Carcinogenicity

Classified as a Group

2A carcinogen

(probable human

carcinogen) by IARC

(for ethyl carbamate).

[5]

Germ Cell

Mutagenicity
No data available.

Reproductive Toxicity No data available.

Experimental Protocols for Safe Handling
Due to the carcinogenic nature of Ethyl pyridin-2-ylcarbamate, all work with this compound

must be conducted with strict adherence to safety protocols to minimize exposure.

Engineering Controls
Fume Hood: All handling of Ethyl pyridin-2-ylcarbamate, including weighing, transferring,

and preparation of solutions, must be performed in a certified chemical fume hood to prevent

inhalation of dust or vapors.[6]

Ventilation: The laboratory must be well-ventilated with a minimum of 10-12 air changes per

hour.

Designated Area: A specific area within the laboratory should be designated for working with

carcinogens. This area should be clearly marked with warning signs.[6][7]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory when handling Ethyl pyridin-2-ylcarbamate.
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PPE Item Specification

Gloves

Double gloving with nitrile gloves (minimum 4

mil thickness) is required. Change gloves

immediately if contaminated.[6]

Eye Protection
Chemical safety goggles or a full-face shield

must be worn.

Lab Coat

A dedicated, buttoned lab coat, preferably

disposable, should be worn. Do not wear

outside the laboratory.

Respiratory Protection

For procedures with a high potential for aerosol

generation, a NIOSH-approved respirator may

be necessary.

Weighing and Handling Protocol
Preparation:

Ensure the chemical fume hood is functioning correctly.

Cover the work surface with absorbent, plastic-backed paper.

Assemble all necessary equipment (spatulas, weigh boats, containers) inside the fume

hood.

Weighing:

Tare the balance with a weigh boat inside the fume hood.

Carefully transfer the desired amount of Ethyl pyridin-2-ylcarbamate to the weigh boat

using a clean spatula.

Minimize the creation of dust.

Close the primary container immediately after use.
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Transfer and Dissolution:

If preparing a solution, add the solvent to the container with the weighed compound inside

the fume hood.

Ensure the container is securely capped before removing it from the fume hood.

Post-Handling:

Wipe down the work surface and any equipment with a suitable decontaminating solution

(e.g., 70% ethanol).

Dispose of all contaminated disposable materials (gloves, weigh boats, absorbent paper)

as hazardous waste.

Wash hands thoroughly with soap and water after removing PPE.

Spill and Emergency Procedures
Spill Cleanup Workflow
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Initial Response

Cleanup Procedure (Trained Personnel Only)

Final Steps

Evacuate Immediate Area

Alert Others & Supervisor

Assess Spill (Size & Hazard)

Don Appropriate PPE
(Double Gloves, Goggles, Respirator)

If spill is manageable

Call Emergency Services / EHS

If spill is large or unmanageable

Contain the Spill
(Use absorbent pads for liquids)

Gently Cover Powder with
Wet Absorbent Material

Collect Contaminated Material
(Use non-sparking tools)

Decontaminate Spill Area

Package & Label Hazardous Waste

Report Incident

Restock Spill Kit

Click to download full resolution via product page

Caption: Workflow for responding to a spill of Ethyl pyridin-2-ylcarbamate.
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Detailed Spill Protocol:

Immediate Actions:

Evacuate the immediate spill area.

Alert colleagues and the laboratory supervisor.

If the spill is large, involves a significant release of dust, or if there is a fire, evacuate the

laboratory and call emergency services.

Cleanup (for small, manageable spills by trained personnel):

Don appropriate PPE, including double nitrile gloves, safety goggles, a lab coat, and if

necessary, a respirator.

For a solid spill, gently cover the powder with a wet paper towel or other absorbent

material to prevent it from becoming airborne.[8][9]

Carefully scoop the material into a designated hazardous waste container using a plastic

scoop.[9]

Clean the spill area with a decontaminating solution, working from the outside in.

Place all contaminated materials, including PPE, into a sealed hazardous waste bag.

Post-Cleanup:

Wash hands and any exposed skin thoroughly.

Report the incident to the appropriate safety officer.

Restock the spill kit.

Waste Disposal
All waste contaminated with Ethyl pyridin-2-ylcarbamate must be disposed of as hazardous

chemical waste.
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Solid Waste: Collect all contaminated solids (gloves, weigh boats, absorbent paper, etc.) in a

clearly labeled, sealed hazardous waste container.[10]

Liquid Waste: Collect any solutions containing Ethyl pyridin-2-ylcarbamate in a designated,

sealed, and labeled hazardous waste container.

Follow all institutional and local regulations for hazardous waste disposal.

Storage and Incompatibility
Storage: Store Ethyl pyridin-2-ylcarbamate in a tightly closed container in a cool, dry, and

well-ventilated area.[11] The storage area should be locked and accessible only to

authorized personnel.

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases.[1]

First Aid Measures
In case of Ingestion:

Rinse mouth with water.

Call a POISON CENTER or doctor/physician immediately.

Do NOT induce vomiting.

In case of Skin Contact:

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and water for at least 15 minutes.

Seek medical attention if irritation persists.

In case of Eye Contact:

Rinse cautiously with water for several minutes.
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Remove contact lenses if present and easy to do. Continue rinsing.

Seek immediate medical attention.

In case of Inhalation:

Move the person to fresh air and keep them comfortable for breathing.[6][12]

If breathing is difficult, provide oxygen.

Seek medical attention if respiratory symptoms develop.

Logical Relationship for Hazard Control
The following diagram illustrates the hierarchy of controls for managing the risks associated

with Ethyl pyridin-2-ylcarbamate.
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Hierarchy of Controls for Ethyl Pyridin-2-ylcarbamate

Control Examples

Elimination/Substitution
(Most Effective)

Engineering Controls

Use a less hazardous alternative if possible.

Administrative Controls

Work in a chemical fume hood.
Use closed systems.

Personal Protective Equipment (PPE)
(Least Effective)

Standard Operating Procedures (SOPs).
Designated work areas.

Training.

Gloves, safety goggles, lab coat.
Respirator if necessary.

Click to download full resolution via product page

Caption: Hierarchy of controls for managing exposure to hazardous chemicals.

Conclusion
Ethyl pyridin-2-ylcarbamate presents significant health risks, including acute toxicity and

carcinogenicity. A thorough understanding and strict implementation of the safety and handling

procedures outlined in this guide are essential for mitigating these risks. By prioritizing

engineering controls, utilizing appropriate personal protective equipment, and adhering to

established protocols for handling, storage, and disposal, researchers can work safely with this

compound. Continuous vigilance and a strong safety culture are paramount in any laboratory

setting where hazardous chemicals are used.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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